Cas no 2138333-16-9 (N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide)

N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide is a specialized organic compound featuring a cyclopropane carboxamide core substituted with a methyl group and linked to a 3,4-dihydroxybutyl moiety. This structure imparts unique reactivity and potential applications in pharmaceutical and fine chemical synthesis. The presence of hydroxyl groups enhances solubility and enables further functionalization, while the cyclopropane ring contributes to steric and electronic effects, influencing binding interactions. The compound may serve as an intermediate in drug development, particularly for targeting enzymes or receptors sensitive to rigid, constrained frameworks. Its balanced hydrophilicity and lipophilicity make it suitable for optimizing pharmacokinetic properties in bioactive molecules.
N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide structure
2138333-16-9 structure
Product Name:N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide
CAS No:2138333-16-9
MF:C9H17NO3
MW:187.236182928085
CID:6470845
PubChem ID:165470393
Update Time:2025-05-27

N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide
    • 2138333-16-9
    • EN300-1067527
    • Inchi: 1S/C9H17NO3/c1-9(3-4-9)8(13)10-5-2-7(12)6-11/h7,11-12H,2-6H2,1H3,(H,10,13)
    • InChI Key: WUSBJYRJSOZAEG-UHFFFAOYSA-N
    • SMILES: O=C(C1(C)CC1)NCCC(CO)O

Computed Properties

  • Exact Mass: 187.12084340g/mol
  • Monoisotopic Mass: 187.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 69.6Ų

N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide Pricemore >>

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Additional information on N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide

Comprehensive Overview of N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide (CAS No. 2138333-16-9)

N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide (CAS No. 2138333-16-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a cyclopropane ring, which is known for its stability and reactivity, making it a valuable scaffold in drug design. The presence of the dihydroxybutyl moiety further enhances its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

In recent years, the demand for innovative small molecules like N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide has surged, driven by advancements in precision medicine and targeted drug delivery. Researchers are particularly interested in its potential role as a bioactive intermediate or pharmacophore in the synthesis of drugs targeting metabolic disorders and inflammatory conditions. The compound's hydrophilic-lipophilic balance, attributed to its dihydroxy and carboxamide groups, makes it a promising candidate for improving drug solubility and bioavailability.

The synthesis of N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide involves multi-step organic reactions, often starting with the functionalization of the cyclopropane core. Modern techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for high-value applications.

From an industrial perspective, CAS No. 2138333-16-9 is increasingly relevant in the context of green chemistry and sustainable manufacturing. Companies are investing in eco-friendly production processes to minimize waste and energy consumption, aligning with global trends toward carbon neutrality. This compound's versatility also extends to cosmeceuticals, where its moisturizing and anti-aging properties are under investigation.

For researchers and professionals seeking detailed information on N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide, key questions often revolve around its mechanism of action, toxicity profile, and commercial availability. While preclinical studies are ongoing, preliminary data suggest low cytotoxicity, making it a viable candidate for further development. Suppliers typically offer this compound in high-purity grades, catering to both academic and industrial needs.

In summary, N-(3,4-dihydroxybutyl)-1-methylcyclopropane-1-carboxamide (CAS No. 2138333-16-9) represents a cutting-edge molecule with broad potential across multiple sectors. Its integration into drug discovery pipelines and material science highlights its growing importance in solving contemporary challenges in health and technology.

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